Cas no 2171971-92-7 (4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol)

• Product Name: 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol
• CAS No: 2171971-92-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5753198
• PubChem ID: 165587149
• Update Time: 2025-11-02

4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(3,3-dimethylcyclobutyl)methyl]oxolan-3-ol
• EN300-1637274
• 2171971-92-7
• 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol

• Inchi： 1S/C11H20O2/c1-11(2)4-8(5-11)3-9-6-13-7-10(9)12/h8-10,12H,3-7H2,1-2H3
• InChI Key： OYYDJMQLPXUIPI-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)CC1CC(C)(C)C1)O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol

4-(3,3-Dimethylcyclobutyl)methyloxolan-3-ol (CAS 2171971-92-7): A Versatile Chemical Intermediate for Modern Applications

In the rapidly evolving field of specialty chemicals, 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol (CAS 2171971-92-7) has emerged as a compound of significant interest to researchers and industry professionals alike. This oxygenated heterocyclic compound features a unique molecular architecture combining a dimethylcyclobutyl group with a tetrahydrofuran derivative, making it particularly valuable for various synthetic applications.

The structural characteristics of 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol contribute to its growing importance in pharmaceutical research, where scientists are actively exploring its potential as a chiral building block for drug development. Recent trends in green chemistry have further highlighted the compound's relevance, as its synthesis can be optimized for reduced environmental impact while maintaining high yields and purity.

From a molecular perspective, 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol demonstrates several noteworthy properties. The presence of both cyclobutyl and oxolane (tetrahydrofuran) moieties creates interesting steric and electronic effects that influence its reactivity. These characteristics make it particularly useful in asymmetric synthesis, where control over molecular geometry is crucial for creating biologically active compounds with high enantiomeric purity.

Current market analysis shows increasing demand for functionalized heterocycles like 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol, driven by the pharmaceutical industry's need for novel drug scaffolds. The compound's CAS 2171971-92-7 has appeared in numerous patent applications, particularly in areas related to central nervous system therapeutics and metabolic disorder treatments, reflecting its potential in addressing some of today's most challenging medical conditions.

In material science applications, researchers are investigating 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol as a precursor for advanced polymers with unique thermal and mechanical properties. The compound's rigid cyclobutane ring combined with the flexible oxolane unit offers interesting possibilities for creating materials with balanced strength and processability characteristics.

The synthesis and handling of 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol require specialized knowledge in organic chemistry techniques. Proper storage conditions typically involve protection from moisture and oxygen, with recommended temperatures below 25°C for long-term stability. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to ensure purity and confirm structural identity.

Recent advances in continuous flow chemistry have opened new possibilities for the scalable production of 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol, addressing one of the key challenges in making this valuable intermediate more accessible to researchers. These technological improvements align with current industry priorities of process intensification and sustainable manufacturing.

From a regulatory perspective, 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol (CAS 2171971-92-7) is not currently classified under any restrictive chemical control lists, making it readily available for research purposes. However, as with all chemical substances, appropriate laboratory safety protocols should be followed during handling and use.

The future outlook for 4-(3,3-dimethylcyclobutyl)methyloxolan-3-ol appears promising, with potential applications expanding into areas such as flavor and fragrance chemistry and electronic materials. As research continues to uncover new uses for this versatile compound, its importance in both academic and industrial settings is likely to grow significantly in the coming years.